Cas no 2172173-37-2 (1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol
• CAS No: 2172173-37-2
• MF: C₁₂H₁₇ClOS
• MW: 244.780781507492
• CID: 5961859
• PubChem ID: 165519010
• Update Time: 2025-05-20

1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol
• 2172173-37-2
• EN300-1283150

• Inchi： 1S/C12H17ClOS/c1-9-6-10(4-5-11(9)13)7-12(2,14)8-15-3/h4-6,14H,7-8H2,1-3H3
• InChI Key： WMVNSFNRWKKFPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C)(CSC)O

Computed Properties

• Exact Mass: 244.0688640g/mol
• Monoisotopic Mass: 244.0688640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol

1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol: A Comprehensive Overview

The compound 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol, identified by the CAS number 2172173-37-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine and methyl groups, a tertiary alcohol group, and a methylsulfanyl (thioether) group. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. The presence of the methylsulfanyl group, for instance, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol involves a multi-step process that typically begins with the preparation of the phenyl ring substituents. The introduction of the methylsulfanyl group is often achieved through nucleophilic substitution reactions, while the alcohol group is formed via hydrolysis or reduction of an appropriate precursor. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interactions with biological targets. For instance, molecular docking simulations have revealed potential binding modes of this compound with key enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator.

The compound's chemical stability has also been a subject of recent investigations. Studies have shown that it exhibits moderate resistance to oxidation and hydrolysis under physiological conditions, which is advantageous for its use in drug delivery systems. However, further research is required to fully understand its long-term stability under various environmental conditions.

In conclusion, 1-(4-chloro-3-methylphenyl)-2-methyl-3-(methylsulfanyl)propan-2-ol (CAS No: 2172173-37-2) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool in the development of innovative chemical products and therapeutic agents.